![molecular formula C18H18N4O2 B4440502 N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea](/img/structure/B4440502.png)
N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea
Overview
Description
N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea, also known as DBZ, is a synthetic compound that has gained significant attention in the scientific community for its potential use in various biochemical and physiological studies. DBZ is a potent inhibitor of the Notch signaling pathway, which plays a crucial role in cell fate determination, proliferation, and differentiation.
Mechanism of Action
N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea inhibits the Notch signaling pathway by binding to the gamma-secretase complex, which is responsible for the cleavage of Notch receptors. This prevents the release of the intracellular domain of Notch and subsequent activation of downstream targets. This compound has been shown to be a more potent inhibitor of Notch signaling than other gamma-secretase inhibitors, such as DAPT.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells by inhibiting the Notch signaling pathway. It has also been shown to affect cell proliferation, differentiation, and migration in various cell types. This compound has been used to study the effects of Notch signaling on embryonic development, angiogenesis, and neurogenesis. Additionally, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea has several advantages for lab experiments, including its potency as a Notch signaling inhibitor and its ability to induce apoptosis in cancer cells. However, this compound has some limitations, including its potential toxicity and off-target effects.
Future Directions
There are several future directions for research on N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea, including its potential use as a therapeutic agent in cancer treatment. This compound has also been shown to have anti-inflammatory effects, which could be explored further. Additionally, further studies could investigate the effects of this compound on other cellular processes and signaling pathways.
Scientific Research Applications
N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea has been extensively used in various scientific studies to investigate the role of the Notch signaling pathway in different cellular processes. It has been shown to inhibit Notch signaling in a dose-dependent manner and induce apoptosis in cancer cells. This compound has also been used to study the effects of Notch signaling on embryonic development, angiogenesis, and neurogenesis.
Properties
IUPAC Name |
1-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-1-methyl-3-phenylurea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2/c1-21(18(23)19-13-5-3-2-4-6-13)14-7-8-16-15(11-14)20-17-12-24-10-9-22(16)17/h2-8,11H,9-10,12H2,1H3,(H,19,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWGFUZXUDCTGAV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC2=C(C=C1)N3CCOCC3=N2)C(=O)NC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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